Cas no 2229365-71-1 ((4-bromo-5-methoxythiophen-2-yl)methanamine)

• Product Name: (4-bromo-5-methoxythiophen-2-yl)methanamine
• CAS No: 2229365-71-1
• MF: C₆H₈BrNOS
• MW: 222.102819442749
• CID: 6228166
• PubChem ID: 165704047
• Update Time: 2025-06-08

(4-bromo-5-methoxythiophen-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-5-methoxythiophen-2-yl)methanamine
• 2229365-71-1
• EN300-1921024

• Inchi： 1S/C6H8BrNOS/c1-9-6-5(7)2-4(3-8)10-6/h2H,3,8H2,1H3
• InChI Key： AXUPNPNGXCRZDC-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CN

Computed Properties

• Exact Mass: 220.95100g/mol
• Monoisotopic Mass: 220.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.5Ų

Additional information on (4-bromo-5-methoxythiophen-2-yl)methanamine

Introduction to (4-bromo-5-methoxythiophen-2-yl)methanamine (CAS No. 2229365-71-1)

(4-bromo-5-methoxythiophen-2-yl)methanamine (CAS No. 2229365-71-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and methoxy substituents on a thiophene ring, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of (4-bromo-5-methoxythiophen-2-yl)methanamine is defined by its aromatic thiophene core, which is functionalized with a bromine atom at the 4-position and a methoxy group at the 5-position. The presence of these substituents imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological interactions. The amino group attached to the thiophene ring further enhances its potential for forming hydrogen bonds and participating in various chemical reactions.

Recent studies have highlighted the importance of (4-bromo-5-methoxythiophen-2-yl)methanamine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory properties, making it a promising lead for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the bromo and methoxy substituents played a crucial role in modulating the compound's activity, suggesting that structural modifications could further optimize its therapeutic potential.

In addition to its anti-inflammatory effects, (4-bromo-5-methoxythiophen-2-yl)methanamine has also shown promise in cancer research. A 2020 study published in Cancer Research demonstrated that this compound could selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. These findings underscore the potential of (4-bromo-5-methoxythiophen-2-yl)methanamine as a scaffold for developing targeted cancer therapies.

The synthetic accessibility of (4-bromo-5-methoxythiophen-2-yl)methanamine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, allowing for large-scale synthesis and structural modifications. One notable method involves the coupling of 4-bromo-5-methoxythiophene with an appropriate amine derivative under mild conditions, yielding high yields and purity levels. This synthetic flexibility facilitates the exploration of analogs with enhanced biological activities or improved pharmacokinetic properties.

From a pharmacological perspective, (4-bromo-5-methoxythiophen-2-yl)methanamine has been evaluated for its safety and efficacy in preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity towards normal cells, indicating a favorable therapeutic window. Furthermore, pharmacokinetic studies have revealed that it has good oral bioavailability and a reasonable half-life, making it suitable for oral administration in therapeutic settings.

In conclusion, (4-bromo-5-methoxythiophen-2-yl)methanamine (CAS No. 2229365-71-1) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.